Cas no 1780022-94-7 (3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid)

3-Amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid is a specialized heterocyclic amino acid derivative featuring a methoxy-substituted oxazole ring. This compound is of interest in medicinal chemistry and drug development due to its unique structural motif, which combines an amino acid backbone with a functionalized oxazole heterocycle. The presence of both amino and carboxylic acid groups enables its use as a building block in peptide synthesis, while the methoxy-oxazole moiety may enhance binding affinity or modulate pharmacokinetic properties. Its well-defined structure allows for precise modifications, making it valuable in the design of bioactive molecules, enzyme inhibitors, or probes for biochemical studies. The compound's stability and synthetic accessibility further contribute to its utility in research applications.
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid structure
1780022-94-7 structure
Product Name:3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
CAS No:1780022-94-7
MF:C7H10N2O4
MW:186.165301799774
CID:6003315
PubChem ID:82602264
Update Time:2025-06-15

3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
    • 1780022-94-7
    • EN300-1729605
    • Inchi: 1S/C7H10N2O4/c1-12-6-3-5(13-9-6)4(8)2-7(10)11/h3-4H,2,8H2,1H3,(H,10,11)
    • InChI Key: SIZMOFCEUYAGCS-UHFFFAOYSA-N
    • SMILES: O1C(=CC(=N1)OC)C(CC(=O)O)N

Computed Properties

  • Exact Mass: 186.06405680g/mol
  • Monoisotopic Mass: 186.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 98.6Ų

3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1729605-0.05g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
0.05g
$1068.0 2023-09-20
Enamine
EN300-1729605-0.1g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
0.1g
$1119.0 2023-09-20
Enamine
EN300-1729605-0.25g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
0.25g
$1170.0 2023-09-20
Enamine
EN300-1729605-0.5g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
0.5g
$1221.0 2023-09-20
Enamine
EN300-1729605-1.0g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
1g
$1272.0 2023-05-23
Enamine
EN300-1729605-2.5g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
2.5g
$2492.0 2023-09-20
Enamine
EN300-1729605-5.0g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
5g
$3687.0 2023-05-23
Enamine
EN300-1729605-10.0g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
10g
$5467.0 2023-05-23
Enamine
EN300-1729605-1g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
1g
$1272.0 2023-09-20
Enamine
EN300-1729605-5g
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
1780022-94-7
5g
$3687.0 2023-09-20

Additional information on 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid

Introduction to 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid (CAS No. 1780022-94-7) and Its Emerging Applications in Chemical Biology

3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid, identified by its CAS number 1780022-94-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to a class of molecules featuring an oxazole ring appended to a propanoic acid backbone, which confers distinct biochemical activities. The presence of both amino and methoxy functional groups further enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and molecular research.

The oxazole moiety, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, is well-documented for its role in medicinal chemistry. It is commonly found in natural products and synthetic drugs, exhibiting properties such as bioavailability improvement and metabolic stability. In the case of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid, the oxazole ring is linked to a propanoic acid derivative via an amide-like linkage, creating a rigid yet flexible structure that can interact with biological targets in multiple ways.

Recent studies have highlighted the compound's potential as an intermediate in the synthesis of bioactive molecules. Its dual functionality allows for further derivatization, enabling researchers to explore novel analogs with tailored properties. For instance, modifications at the amino group can introduce charged or hydrophobic characteristics, while alterations at the methoxy substituent can fine-tune electronic and steric effects. This adaptability makes it an attractive candidate for exploring structure-activity relationships (SAR) in drug development.

One of the most compelling aspects of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid is its reported interaction with biological pathways relevant to inflammation and neurodegeneration. Emerging research suggests that derivatives of this compound may modulate key enzymes involved in these processes. Specifically, the oxazole ring has been shown to engage with metalloproteinases and kinases, which are often dysregulated in pathological conditions. The amino group provides a site for covalent bonding or hydrogen bonding interactions, enhancing binding affinity to target proteins.

In clinical trials and preclinical studies, analogs of this compound have demonstrated promising results in models of acute and chronic diseases. The methoxy group contributes to metabolic stability while maintaining solubility, which is critical for drug formulation. Furthermore, the propanoic acid moiety serves as a linker that can be functionalized to enhance bioavailability or tissue penetration. These features collectively position 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid as a lead compound for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired architecture. Researchers have also explored green chemistry approaches to optimize the synthetic pathway, reducing waste and improving sustainability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid with biological targets. These simulations have revealed that the oxazole ring adopts specific orientations within active sites, facilitating interactions with key residues. The amino group is positioned for hydrogen bonding with polar pockets, while the methoxy substituent interacts through hydrophobic forces or π-stacking effects.

The pharmaceutical industry has taken note of these findings, leading to increased interest in licensing or developing derivatives based on this scaffold. Companies specializing in niche markets have begun exploring custom synthesis options to meet demand from academic institutions and biotech startups. The versatility of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid makes it suitable for various therapeutic areas, including oncology, immunology, and central nervous system disorders.

Future directions in research may focus on exploring prodrug formulations that enhance delivery systems for this compound. By incorporating additional functionalities or utilizing nanotechnology-based carriers, researchers could improve bioavailability and target specificity. Additionally, investigating the compound's role in epigenetic regulation could open new avenues for therapeutic intervention.

In conclusion,3-amino-3-(3-methoxy-1,2-o<0xE1><0xB5><0xA8>zol<0xE1><0xB5><0xA7>)propanoic acid (CAS No. 1780022<0xE2><0x82><0x81>) represents a significant advancement in chemical biology due to its multifaceted pharmacological properties. Its unique structural features enable diverse applications in drug discovery and molecular research, making it a cornerstone compound for ongoing investigations across academia and industry.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk